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Compound of Interest

Compound Name:
Azelaic acid 2-ethylhexyl

monoester-d14

Cat. No.: B12418796 Get Quote

An In-depth Technical Guide to Azelaic Acid 2-
ethylhexyl monoester-d14
This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of Azelaic acid 2-ethylhexyl monoester-d14, tailored for

researchers, scientists, and professionals in drug development.

Chemical Properties and Structure
Azelaic acid 2-ethylhexyl monoester-d14 is the deuterium-labeled form of Azelaic acid 2-

ethylhexyl monoester.[1][2] The incorporation of fourteen deuterium atoms provides a distinct

mass signature, making it a valuable internal standard for mass spectrometry-based

quantitative analysis.[3]

Quantitative Data Summary
The key chemical and physical properties of Azelaic acid 2-ethylhexyl monoester-d14 are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₇H₁₈D₁₄O₄ PubChem

Molecular Weight 314.52 g/mol [4]

Exact Mass 314.31793394 Da [4]

IUPAC Name

2,2,3,3,4,4,5,5,6,6,7,7,8,8-

tetradecadeuterio-9-(2-

ethylhexoxy)-9-oxononanoic

acid

[4]

InChI

InChI=1S/C17H32O4/c1-3-5-

11-15(4-2)14-21-17(20)13-10-

8-6-7-9-12-16(18)19/h15H,3-

14H2,1-2H3,

(H,18,19)/i6D2,7D2,8D2,9D2,1

0D2,12D2,13D2

[4]

Synonyms HY-143910S, CS-0376765 [4]

Chemical Structure
The chemical structure of Azelaic acid 2-ethylhexyl monoester-d14 consists of a nine-carbon

dicarboxylic acid backbone (azelaic acid) where one of the carboxylic acid groups is esterified

with a 2-ethylhexyl group. The fourteen deuterium atoms are located on the carbon chain of the

azelaic acid moiety.
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Deuterated Azelaic Acid Backbone 2-Ethylhexyl Group

HOOC (CD₂) ₇ COO CH₂
Ester Linkage CH(CH₂CH₃) (CH₂)₃ CH₃

Click to download full resolution via product page

Caption: Chemical structure of Azelaic acid 2-ethylhexyl monoester-d14.

Experimental Protocols
While specific experimental protocols for the synthesis and analysis of Azelaic acid 2-
ethylhexyl monoester-d14 are not readily available in the provided search results, the

following methodologies can be inferred from the synthesis and analysis of related compounds.

Proposed Synthesis Protocol
The synthesis of Azelaic acid 2-ethylhexyl monoester-d14 would likely involve the

esterification of deuterated azelaic acid with 2-ethylhexanol. A plausible method is the Fischer

esterification, using an acid catalyst.

Materials:
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Azelaic acid-d14

2-ethylhexanol

Sulfuric acid (concentrated) or other acid catalyst

Anhydrous organic solvent (e.g., toluene)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Rotary evaporator

Separatory funnel

Reflux apparatus

Procedure:

In a round-bottom flask, dissolve Azelaic acid-d14 in a minimal amount of 2-ethylhexanol and

the organic solvent.

Add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate

solution to neutralize the acid catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain the crude product.

Purify the crude product by column chromatography to yield pure Azelaic acid 2-ethylhexyl
monoester-d14.
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Analytical Methodology
This deuterated compound is primarily used as an internal standard in analytical methods for

the quantification of the non-deuterated analogue in biological matrices.[3] Gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) are the most suitable techniques.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS) or High-performance liquid

chromatograph coupled with a mass spectrometer (HPLC-MS).

Analytical column suitable for the separation of fatty acid esters.

Procedure (General Outline):

Sample Preparation: Spike a known amount of Azelaic acid 2-ethylhexyl monoester-d14
into the biological sample (e.g., plasma, tissue homogenate) containing the analyte (Azelaic

acid 2-ethylhexyl monoester).

Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte

and the internal standard from the sample matrix.

Derivatization (if necessary for GC-MS): Convert the carboxylic acid group to a more volatile

ester (e.g., methyl ester) if not already esterified.

Chromatographic Separation: Inject the extracted and derivatized sample into the GC-MS or

HPLC-MS system. The chromatographic conditions should be optimized to achieve baseline

separation of the analyte and internal standard from other matrix components.

Mass Spectrometric Detection: Monitor the characteristic ions for both the analyte and the

deuterated internal standard.

Quantification: The concentration of the analyte is determined by comparing the peak area

ratio of the analyte to the internal standard against a calibration curve.

Applications and Signaling Pathways
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Azelaic acid itself is a naturally occurring dicarboxylic acid with known antimicrobial, anti-

inflammatory, and antimelanogenic properties.[5][6] It is used in the treatment of acne, rosacea,

and hyperpigmentation.[5] The 2-ethylhexyl monoester is a more lipophilic derivative, which

may enhance its skin penetration.

Role as an Internal Standard
The primary application of Azelaic acid 2-ethylhexyl monoester-d14 is as an internal

standard in pharmacokinetic and metabolic studies of its non-deuterated counterpart.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

Potential Signaling Pathways of Parent Compound
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While the deuterated form is biochemically inert, the parent compound, azelaic acid, is known

to interact with several cellular pathways. Its therapeutic effects are attributed to its ability to

inhibit microbial protein synthesis and modulate inflammatory responses.[1][6] Further research

on the monoester derivative would be necessary to fully elucidate its specific mechanisms of

action.

This technical guide provides a foundational understanding of Azelaic acid 2-ethylhexyl
monoester-d14. For specific applications and detailed experimental conditions, further

investigation and optimization are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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